Cas no 24323-38-4 (ethyl 2-hydroxy-3-methylpentanoate)

ethyl 2-hydroxy-3-methylpentanoate Properties

Names and Identifiers

• ethyl 2-hydroxy-3-methylpentanoate
• pentanoic acid, 2-hydroxy-3-methyl-, ethyl ester
• LogP
• 2-Hydroxy-3-methylpentanoic acid ethyl ester
• CHEBI:173698
• DTXSID50947158
• Q27274340
• (+/-)-Ethyl 2-hydroxy-3-methylvalerate [FIFH]
• B476ID66GF
• Valeric acid, 2-hydroxy-3-methyl-, ethyl ester
• (+/-)-ETHYL 2-HYDROXY-3-METHYLVALERATE [FHFI]
• AKOS011496933
• LMFA07010694
• FEMA No. 4269
• SCHEMBL8065451
• 24323-38-4
• Ethyl 2-(d)-hydroxy-3-methylpentanoate
• Ethyl2-hydroxy-3-methylpentanoate
• (+/-)-Ethyl 2-hydroxy-3-methylvalerate
• (2r,4s)-ethyl-2-hydroxy-3-methylpentanoate
• TXLBCYISDOYPIH-UHFFFAOYSA-N
• Ethyl 2-hydroxy-3-methylvalerate, (+/-)-
• ETHYL 2-HYDROXY-3-METHYLVALERATE
• UNII-B476ID66GF
• +Expand

• InChIKey： TXLBCYISDOYPIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O3/c1-4-6(3)7(9)8(10)11-5-2/h6-7,9H,4-5H2,1-3H3
• SMILES： CCC(C)C(C(=O)OCC)O

Computed Properties

• Exact Mass: 160.10998
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 160.109944368g/mol
• Heavy Atom Count: 11
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 197 ºC
• Flash Point: 74 ºC
• FEMA: 4269 | (+/-)-ETHYL 2-HYDROXY-3-METHYLVALERATE
• Density: 0.986